Cas no 2680534-87-4 (5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 2680534-87-4
• MF: C₈H₆FNO₃S
• MW: 215.201544284821
• MDL: MFCD34184037
• CID: 5665415
• PubChem ID: 165935764
• Update Time: 2025-06-09

5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• EN300-27703582
• 2680534-87-4
• 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• MDL： MFCD34184037
• Inchi： 1S/C8H6FNO3S/c1-4-2-7-5(3-6(4)9)8(11)10-14(7,12)13/h2-3H,1H3,(H,10,11)
• InChI Key： DVWRYIAEKLBCAH-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C)C(=CC=2C(N1)=O)F)(=O)=O

Computed Properties

• Exact Mass: 215.00524239g/mol
• Monoisotopic Mass: 215.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

Introduction to 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No: 2680534-87-4) and Its Applications in Modern Chemical Biology

The compound 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione (CAS No: 2680534-87-4) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the benzothiazole class, a scaffold widely recognized for its biological activity and structural versatility. The presence of a fluoro substituent at the 5-position and a methyl group at the 6-position introduces unique electronic and steric properties that modulate its interactions with biological targets.

Benzothiazole derivatives have long been a subject of intense study due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The trione moiety in this compound adds an additional layer of complexity, influencing its reactivity and potential applications. Recent advancements in computational chemistry and medicinal chemistry have enabled the rational design of such molecules, allowing researchers to predict and optimize their biological profiles with unprecedented accuracy.

One of the most compelling aspects of 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione is its potential as a lead compound for drug development. The fluoro group is particularly noteworthy, as it is frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and pharmacokinetic properties. For instance, studies have demonstrated that fluorinated benzothiazoles can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation compared to their non-fluorinated counterparts.

Recent research has highlighted the role of this compound in modulating enzyme activity. Specifically, studies suggest that it may interact with key enzymes involved in cellular signaling pathways relevant to cancer progression. By binding to these enzymes at specific sites, the molecule could potentially disrupt aberrant signaling cascades that drive tumor growth. This mechanism aligns with current trends in oncology research, where targeting enzyme activity is a major strategy for developing novel therapeutic agents.

The structural features of 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione also make it an attractive candidate for further derivatization. Researchers have explored various synthetic strategies to modify this scaffold while retaining its core pharmacophoric elements. These modifications often involve introducing additional functional groups or altering the substitution pattern on the benzothiazole ring. Such efforts aim to enhance potency while minimizing off-target effects—a critical consideration in modern drug discovery.

In vitro studies have provided valuable insights into the biological behavior of this compound. Initial assays revealed promising activity against several cancer cell lines, with IC50 values indicating potent inhibition of proliferation. Further mechanistic studies have suggested that it may induce apoptosis through activation of caspase-dependent pathways. These findings underscore its potential as a chemotherapeutic agent or as a component in combination therapies designed to overcome drug resistance.

The impact of fluorine substitution on the pharmacokinetic profile of 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione has been extensively investigated. Fluorine atoms can influence molecular interactions with proteins such as albumin and α₁-acid glycoprotein (AGP), affecting distribution and clearance rates. Additionally, fluorine substitution can alter metabolic pathways by influencing enzyme selectivity. These factors are crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

Advances in spectroscopic techniques have also contributed to our understanding of this compound's behavior in complex systems. NMR spectroscopy has been particularly useful for elucidating its structure in solution and identifying potential hydrogen bonding interactions with biological targets. Mass spectrometry has enabled detailed analysis of its degradation products under various conditions, providing insights into its stability and reactivity.

The synthesis of 5-Fluoro-6-methyl-2,3-dihydro-1lambda6,2-benzothiazole-1lambda6]trione involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic frameworks. Key steps typically include condensation reactions between appropriately substituted precursors followed by functional group manipulations such as oxidation or reduction. The introduction of fluorine often requires specialized methodologies due to its high reactivity but can be achieved using established protocols involving nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The role of computational modeling in studying this compound cannot be overstated. Molecular docking simulations have been employed to predict binding modes at target proteins based on known structures or homology models. These predictions provide a rational basis for designing derivatives with enhanced affinity or selectivity. Furthermore，quantum mechanical calculations have helped elucidate electronic transitions responsible for its spectroscopic properties.

Future directions in research on 5-F]luoro[6-methyl]-[2]benzothia[ze]-[l]one[;]-[l],l',[3]-trione (CAS No: 2680534[87]-4) include exploring its interactions with nucleic acids rather than just proteins。 Some preliminary data suggest that it may interfere with DNA replication or transcription by binding to specific sequences or modifying chromatin structure。 Such findings could open new avenues for developing agents targeting genetic disorders or enhancing gene therapy approaches。

Another exciting prospect is the investigation of this compound's potential as an antimicrobial agent。 Given the rise of antibiotic-resistant pathogens， there is an urgent need for novel therapeutic strategies。 Preliminary studies indicate that benzothiazole derivatives can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways。 Further work is needed to assess their efficacy against clinical isolates and determine optimal dosing regimens。

The environmental impact of fluorinated compounds remains an important consideration throughout their development。 While fluorine enhances pharmaceutical properties， it also poses challenges during disposal due to persistence in natural systems。 Researchers are exploring greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents。 Additionally， biodegradability studies are being conducted to assess how these compounds behave once released into ecosystems。

In conclusion,5-F]luoro[6-methyl]-[2]benzothia[ze]-[l]one[;]-[l],l',[3]-trione (CAS No: 2680534[87]-4) stands out as a versatile scaffold with significant promise across multiple domains within chemical biology。 Its unique structural features offer opportunities for designing molecules with tailored biological activities， while recent advances in synthetic methods enable rapid exploration of new derivatives。 As research continues， we can expect further insights into its mechanisms of action， expanding therapeutic applications， and refined strategies for sustainable development。